![molecular formula C14H15NO4 B7512101 N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide](/img/structure/B7512101.png)
N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide, also known as DMOAA, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. DMOAA is a derivative of the coumarin family and has been synthesized through a variety of methods.
Mechanism of Action
The mechanism of action of N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide is not fully understood, but it is believed to interact with metal ions through its coumarin moiety.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have moderate toxicity in certain cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide in lab experiments is its ability to selectively detect metal ions. However, its moderate toxicity may limit its use in certain applications.
Future Directions
There are several future directions for the research on N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide. One potential area of research is the development of new methods for the synthesis of this compound and its derivatives. Another area of research is the investigation of its potential use in biological imaging and sensing applications. Additionally, the study of its toxicity and potential adverse effects on human health is an important area of future research.
Synthesis Methods
N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide can be synthesized through several methods, including the reaction of 4-methyl-2-oxo-2H-chromene-6-carbaldehyde with N,N-dimethylglycine in the presence of acetic anhydride. Another method involves the reaction of 4-methylumbelliferone with N,N-dimethylglycine in the presence of sodium hydride.
Scientific Research Applications
N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and iron. It has also been used as a reagent for the synthesis of various coumarin derivatives.
properties
IUPAC Name |
N,N-dimethyl-2-(4-methyl-2-oxochromen-6-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO4/c1-9-6-14(17)19-12-5-4-10(7-11(9)12)18-8-13(16)15(2)3/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMPHOOVWZNCSAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=C(C=C2)OCC(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.